molecular formula C10H10N2O2S B1213339 N-(Tetrahydro-2-oxo-3-thienyl)-3-pyridinecarboxamide CAS No. 55316-22-8

N-(Tetrahydro-2-oxo-3-thienyl)-3-pyridinecarboxamide

Cat. No. B1213339
CAS RN: 55316-22-8
M. Wt: 222.27 g/mol
InChI Key: SGHZROXWLFSFNB-UHFFFAOYSA-N
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Description

N-(Tetrahydro-2-oxo-3-thienyl)-3-pyridinecarboxamide, also known as N-(Tetrahydro-2-oxo-3-thienyl)-3-pyridinecarboxamide, is a useful research compound. Its molecular formula is C10H10N2O2S and its molecular weight is 222.27 g/mol. The purity is usually 95%.
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properties

CAS RN

55316-22-8

Product Name

N-(Tetrahydro-2-oxo-3-thienyl)-3-pyridinecarboxamide

Molecular Formula

C10H10N2O2S

Molecular Weight

222.27 g/mol

IUPAC Name

N-(2-oxothiolan-3-yl)pyridine-3-carboxamide

InChI

InChI=1S/C10H10N2O2S/c13-9(7-2-1-4-11-6-7)12-8-3-5-15-10(8)14/h1-2,4,6,8H,3,5H2,(H,12,13)

InChI Key

SGHZROXWLFSFNB-UHFFFAOYSA-N

SMILES

C1CSC(=O)C1NC(=O)C2=CN=CC=C2

Canonical SMILES

C1CSC(=O)C1NC(=O)C2=CN=CC=C2

synonyms

homocysteine-thiolactone-nicotinamide
ST 22
ST-22
ST22

Origin of Product

United States

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